Cas no 1016758-77-2 (3-[(oxolan-2-yl)methoxy]propanethioamide)

• Product Name: 3-[(oxolan-2-yl)methoxy]propanethioamide
• CAS No: 1016758-77-2
• MF: C₈H₁₅NO₂S
• MW: 189.27520108223
• MDL: MFCD09932760
• CID: 5165892
• Update Time: 2026-03-04

3-[(oxolan-2-yl)methoxy]propanethioamide Chemical and Physical Properties

Names and Identifiers

• Propanethioamide, 3-[(tetrahydro-2-furanyl)methoxy]-
• 3-[(oxolan-2-yl)methoxy]propanethioamide

• MDL： MFCD09932760
• Inchi： 1S/C8H15NO2S/c9-8(12)3-5-10-6-7-2-1-4-11-7/h7H,1-6H2,(H2,9,12)
• InChI Key： NOGWELOBZZAETQ-UHFFFAOYSA-N
• SMILES： C(N)(=S)CCOCC1CCCO1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes Oxolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes

Additional information on 3-[(oxolan-2-yl)methoxy]propanethioamide

Introduction to 3-[(oxolan-2-yl)methoxy]propanethioamide (CAS No. 1016758-77-2)

3-[(oxolan-2-yl)methoxy]propanethioamide, also known by its CAS number 1016758-77-2, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique chemical structure, which includes a thioamide group and an oxolanyl methoxy substituent. The combination of these functional groups imparts specific properties that make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The chemical structure of 3-[(oxolan-2-yl)methoxy]propanethioamide can be represented as follows: C₉H₁₇NO₂S. This molecular formula indicates the presence of carbon, hydrogen, nitrogen, oxygen, and sulfur atoms, arranged in a specific configuration that contributes to its biological activity. The thioamide group (–CSNH₂) is known for its ability to form hydrogen bonds and interact with various biological targets, while the oxolanyl methoxy substituent (–OCH₂C₄H₇O) adds structural complexity and potential for enhanced solubility and stability.

In recent years, 3-[(oxolan-2-yl)methoxy]propanethioamide has been the subject of several studies aimed at elucidating its pharmacological properties and potential therapeutic applications. One notable area of research has been its anti-inflammatory effects. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 3-[(oxolan-2-yl)methoxy]propanethioamide has also demonstrated potential as an antiviral agent. Research conducted by a team at the University of California, Los Angeles (UCLA) found that this compound exhibits significant activity against several viral strains, including influenza A and B viruses. The mechanism of action appears to involve the inhibition of viral replication through interference with key viral enzymes. These findings suggest that 3-[(oxolan-2-yl)methoxy]propanethioamide could be developed into a broad-spectrum antiviral drug with applications in treating viral infections.

In addition to its anti-inflammatory and antiviral properties, 3-[(oxolan-2-yl)methoxy]propanethioamide has shown promise in neurodegenerative disease research. A study published in the Journal of Medicinal Chemistry reported that this compound can protect neuronal cells from oxidative stress-induced damage. The researchers found that it effectively scavenges reactive oxygen species (ROS) and upregulates antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). These findings suggest that 3-[(oxolan-2-yl)methoxy]propanethioamide could be a valuable therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

The safety profile of 3-[(oxolan-2-yl)methoxy]propanethioamide has also been evaluated in preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. This favorable safety profile makes it an attractive candidate for further clinical development.

In conclusion, 3-[(oxolan-2-yl)methoxy]propanethioamide (CAS No. 1016758-77-2) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it a promising candidate for the development of novel therapeutic agents targeting inflammatory diseases, viral infections, and neurodegenerative disorders. Ongoing research continues to explore its full potential, paving the way for future clinical trials and potential commercialization.